Cas no 617-30-1 (2,3-Hexanediol)

• Product Name: 2,3-Hexanediol
• CAS No: 617-30-1
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 468196
• PubChem ID: 519963
• Update Time: 2025-06-11

2,3-Hexanediol Chemical and Physical Properties

Names and Identifiers

• 2,3-Hexanediol
• hexane-2,3-diol
• SCHEMBL24401
• QCIYAEYRVFUFAP-UHFFFAOYSA-N
• 70859-22-2
• 2,3-Hexanediol #
• RS-2,3-hexanediol
• (SS)- or (RR)-2,3-hexanediol
• DTXSID30334204
• 617-30-1

• Inchi： 1S/C6H14O2/c1-3-4-6(8)5(2)7/h5-8H,3-4H2,1-2H3
• InChI Key： QCIYAEYRVFUFAP-UHFFFAOYSA-N
• SMILES： OC(C(C)O)CCC

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9900
• Melting Point: 60°C
• Boiling Point: 221.7°C (rough estimate)
• Refractive Index: 1.4510
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 2,3-Hexanediol

Recent Advances in the Application of 2,3-Hexanediol (CAS 617-30-1) in Chemical Biology and Pharmaceutical Research

2,3-Hexanediol (CAS 617-30-1) is a versatile chemical compound that has garnered significant attention in recent years due to its wide range of applications in chemical biology and pharmaceutical research. This diol, characterized by its two hydroxyl groups on adjacent carbon atoms, has been explored for its potential as a solvent, stabilizer, and intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in enhancing drug delivery systems, improving protein stability, and serving as a key component in green chemistry initiatives.

One of the most notable advancements involving 2,3-Hexanediol is its application in protein stabilization. Research published in the Journal of Pharmaceutical Sciences (2023) demonstrated that 2,3-Hexanediol effectively prevents protein aggregation during lyophilization, a critical step in the formulation of biopharmaceuticals. The study revealed that the compound's unique hydrogen-bonding capabilities contribute to maintaining the structural integrity of proteins, thereby improving their shelf-life and efficacy. This finding has significant implications for the development of next-generation biologics.

In addition to its stabilizing properties, 2,3-Hexanediol has been investigated for its role in drug delivery systems. A recent study in the International Journal of Pharmaceutics (2024) explored the use of 2,3-Hexanediol as a permeation enhancer in transdermal drug delivery. The results indicated that the compound significantly increased the skin permeability of hydrophobic drugs, making it a promising candidate for improving the bioavailability of topical formulations. This research opens new avenues for the development of non-invasive drug delivery methods.

Another groundbreaking application of 2,3-Hexanediol is in the field of green chemistry. A 2023 study published in Green Chemistry highlighted the compound's potential as a sustainable solvent for organic synthesis. The researchers found that 2,3-Hexanediol could replace traditional, more toxic solvents in several key reactions, reducing environmental impact without compromising reaction efficiency. This aligns with the growing demand for eco-friendly alternatives in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread adoption of 2,3-Hexanediol. Issues such as cost-effectiveness, scalability, and long-term stability need to be addressed. Future research directions may include optimizing synthesis protocols, exploring novel derivatives, and conducting comprehensive toxicity studies to ensure safety in pharmaceutical applications.

In conclusion, 2,3-Hexanediol (CAS 617-30-1) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications in protein stabilization, drug delivery, and green chemistry underscore its potential to address critical challenges in the field. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing pharmaceutical science.